3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid

• IUPAC Name: 3-(2-hydroxyethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C7H13NO3/c9-4-2-7(6(10)11)1-3-8-5-7/h8-9H,1-5H2,(H,10,11)
• InChI Key: NNPPSOSWSRLJQK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CCO)C(=O)O
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol

Description

3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid (3-HEP) is a naturally occurring carboxylic acid derived from the amino acid lysine. It is an important intermediate in the synthesis of many compounds and is used in many laboratory experiments. 3-HEP has a wide range of applications, including its use in drug development, biochemistry, and physiology.

Scientific Research Applications

3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid has a wide range of scientific research applications. It has been used in the synthesis of pharmaceutical drugs, organic compounds, and polymers. It is also used in the production of agrochemicals, dyes, and fragrances. In addition, this compound is used in the synthesis of several neurotransmitters, such as dopamine, serotonin, and norepinephrine.

Mechanism of Action

The mechanism of action of 3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid is not yet fully understood. However, it is believed to act as a weak base, which helps to facilitate the formation of covalent bonds between molecules. This compound may also act as a proton donor, which helps to stabilize the structure of organic molecules.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme monoamine oxidase, which plays an important role in the metabolism of neurotransmitters. In addition, this compound has been found to act as an antioxidant and to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily accessible compound, and it can be synthesized in a variety of ways. In addition, this compound is relatively non-toxic and has a low melting point, which makes it suitable for use in a wide range of experiments. However, this compound is not very soluble in water, which can limit its usefulness in some experiments.

Future Directions

There are several potential future directions for 3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid research. Further research into the mechanism of action of this compound could lead to a better understanding of its biochemical and physiological effects. In addition, further research into the synthesis of this compound could lead to the development of more efficient and cost-effective methods of production. Finally, research into the potential applications of this compound could lead to the development of new drugs, agrochemicals, and other compounds.

Synthesis Methods

3-(2-Hydroxy-ethyl)-pyrrolidine-3-carboxylic acid is synthesized through the condensation of lysine and ethylene glycol in the presence of a base catalyst, such as sodium hydroxide. This reaction produces a mixture of this compound and its isomer, 3-(2-hydroxy-propyl)-pyrrolidine-3-carboxylic acid (3-HPP). The two compounds are then separated by chromatography.